87-87-6

Tetrachlorohydroquinone

In Stock

• CAS RN:
• 87-87-6

• Formula:
• C6H2Cl4O2

• InChI:
• InChI=1S/C6H2Cl4O2/c7-1-2(8)6(12)4(10)3(9)5(1)11/h11-12H

• InChIKey:
• STOSPPMGXZPHKP-UHFFFAOYSA-N

• Tetrachlorohydroquinone (TCHQ) is a metabolite of the organochlorine biocide pentachlorophenol. It is cytotoxic to RTL-W1 rainbow trout liver cells (EC50 = 1.55 μM in a neutral red assay). TCHQ increases production of reactive oxygen species (ROS), inhibits apoptosis, and induces loss of the mitochondrial membrane potential and necrosis in splenocytes. In vivo, TCHQ induces glutathione (GSH) depletion in mouse liver.
  Tetrachlorohydroquinone is a tchlorinated hydroquinone compound used as an analytical standard.
  Tetrachlorohydroquinone is a tetrachlorobenzene that is 1,2,4,5-tetrachlorobenzene in which the hydrogens at positions 3 and 6 are replaced by hydroxy groups. It is a tetrachlorobenzene and a member of chlorohydroquinones. It derives from a 1,2,4,5-tetrachlorobenzene. It is a conjugate acid of a 2,3,5,6-tetrachlorobenzene-1,4-bis(olate).
  

3-(3,5-Dimethylphenyl)propanoic acid

In Stock

• CAS RN:
• 42287-87-6

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c1-8-5-9(2)7-10(6-8)3-4-11(12)13/h5-7H,3-4H2,1-2H3,(H,12,13)

• InChIKey:
• CCPNDKXTGJGIIV-UHFFFAOYSA-N

• 3-(3,5-Dimethylphenyl)propanoic acid is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.

2-[(5S)-2-oxo-1,3-oxazolidin-5-yl]acetic acid

In Stock

• CAS RN:
• 851387-87-6

• Formula:
• C5H7NO4

• 2-[(5S)-2-oxo-1,3-oxazolidin-5-yl]acetic acid is a useful research compound. Its molecular formula is C5H7NO4 and its molecular weight is 145.1. The purity is usually 95%.

7-Chloro-8-methyl-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid

In Stock

• CAS RN:
• 725687-87-6

• Formula:
• C16H12ClNO3

• InChI:
• InChI=1S/C16H12ClNO3/c1-8-3-6-14(21-8)13-7-11(16(19)20)10-4-5-12(17)9(2)15(10)18-13/h3-7H,1-2H3,(H,19,20)

• InChIKey:
• XRIXXLJYXICXAM-UHFFFAOYSA-N

• 7-Chloro-8-methyl-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C16H12ClNO3 and its molecular weight is 301.73. The purity is usually 95%.

N'-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carbohydrazide

In Stock

• CAS RN:
• 851987-87-6

• Formula:
• C14H15N3O4S

• InChI:
• InChI=1S/C14H15N3O4S/c1-8-3-4-9(19-2)11-12(8)22-14(15-11)17-16-13(18)10-7-20-5-6-21-10/h3-4,7H,5-6H2,1-2H3,(H,15,17)(H,16,18)

• InChIKey:
• ZIJVPNZUKLWWJY-UHFFFAOYSA-N

• N'-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carbohydrazide is a useful research compound. Its molecular formula is C14H15N3O4S and its molecular weight is 321.35. The purity is usually 95%.

N-(5-chloro-2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide

In Stock

• CAS RN:
• 872987-87-6

• Formula:
• C18H15ClN4O2S

• InChI:
• InChI=1S/C18H15ClN4O2S/c1-25-16-7-5-12(19)10-15(16)21-17(24)11-26-18-8-6-14(22-23-18)13-4-2-3-9-20-13/h2-10H,11H2,1H3,(H,21,24)

• InChIKey:
• CFMUGVNVCIFVOJ-UHFFFAOYSA-N

• N-(5-chloro-2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide is a useful research compound. Its molecular formula is C18H15ClN4O2S and its molecular weight is 386.85. The purity is usually 95%.

3,4-Dichloro-3'-thiomorpholinomethylbenzophenone

In Stock

• CAS RN:
• 898787-87-6

• Formula:
• C18H17Cl2NOS

• InChI:
• InChI=1S/C18H17Cl2NOS/c19-16-5-4-15(11-17(16)20)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2

• InChIKey:
• WKTBYZRWYYNFLO-UHFFFAOYSA-N

• 3,4-Dichloro-3'-thiomorpholinomethylbenzophenone is a useful research compound. Its molecular formula is C18H17Cl2NOS and its molecular weight is 366.3 g/mol. The purity is usually 95%.

2-(3,4-Dimethoxyphenyl)-7-(4-ethylpiperazin-1-yl)-5-methylpyrazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 932987-87-6

• Formula:
• C21H27N5O2

• InChI:
• InChI=1S/C21H27N5O2/c1-5-24-8-10-25(11-9-24)21-12-15(2)22-20-14-17(23-26(20)21)16-6-7-18(27-3)19(13-16)28-4/h6-7,12-14H,5,8-11H2,1-4H3

• InChIKey:
• GFUQSJIILUXLAT-UHFFFAOYSA-N

• 2-(3,4-Dimethoxyphenyl)-7-(4-ethylpiperazin-1-yl)-5-methylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C21H27N5O2 and its molecular weight is 381.48. The purity is usually 95%.

Hexahydro-1H-pyrrolo[1,2-a]azepin-9(9aH)-one

• CAS RN:
• 160687-87-6

• Formula:
• C9H15NO

• InChI:
• InChI=1S/C9H15NO/c11-9-5-1-2-6-10-7-3-4-8(9)10/h8H,1-7H2

• InChIKey:
• YHSOLGQMIWVDKA-UHFFFAOYSA-N

• Hexahydro-1H-pyrrolo[1,2-a]azepin-9(9aH)-one, also known as Hexahydro-1H-pyrrolo[1,2-a]azepin-9(9aH)-one, is a useful research compound. Its molecular formula is C9H15NO and its molecular weight is 153.225. The purity is usually 95%.

(5E)-2-sulfanylidene-5-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-1,3-thiazolidin-4-one

In Stock

• CAS RN:
• 301687-87-6

• Formula:
• C15H8F3NO2S2

• InChI:
• InChI=1S/C15H8F3NO2S2/c16-15(17,18)9-3-1-2-8(6-9)11-5-4-10(21-11)7-12-13(20)19-14(22)23-12/h1-7H,(H,19,20,22)/b12-7+

• InChIKey:
• HGUUQGBJXSQSOD-KPKJPENVSA-N

• CCR-11 inhibits bacterial proliferation by inhibiting the assembly and GTPase activity of FtsZ.

Tert-butyl 4-[(3-chloropyridin-4-yl)oxymethyl]piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 2379987-87-6

• Formula:
• C16H23ClN2O3

• InChI:
• InChI=1S/C16H23ClN2O3/c1-16(2,3)22-15(20)19-8-5-12(6-9-19)11-21-14-4-7-18-10-13(14)17/h4,7,10,12H,5-6,8-9,11H2,1-3H3

• InChIKey:
• OGDYAANJWQIOCH-UHFFFAOYSA-N

• Tert-butyl 4-[(3-chloropyridin-4-yl)oxymethyl]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C16H23ClN2O3 and its molecular weight is 326.82. The purity is usually 95%.

(3R,4S)-1-(tert-Butoxycarbonyl)-4-(3-cyanophenyl)pyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 1161787-87-6

• Formula:
• C17H20N2O4

• InChI:
• InChI=1S/C17H20N2O4/c1-17(2,3)23-16(22)19-9-13(14(10-19)15(20)21)12-6-4-5-11(7-12)8-18/h4-7,13-14H,9-10H2,1-3H3,(H,20,21)/t13-,14+/m1/s1

• InChIKey:
• ZHFKFVXDOBTIEP-KGLIPLIRSA-N

• (3R,4S)-1-(tert-Butoxycarbonyl)-4-(3-cyanophenyl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C17H20N2O4 and its molecular weight is 316.35 g/mol. The purity is usually 95%.

1-[4-[(3Ar,6aR)-3,3-dimethyl-2,3a,4,5,6,6a-hexahydrocyclopenta[b]pyrrole-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361887-87-6

• Formula:
• C18H28N2O2

• InChI:
• InChI=1S/C18H28N2O2/c1-4-16(21)19-10-8-13(9-11-19)17(22)20-12-18(2,3)14-6-5-7-15(14)20/h4,13-15H,1,5-12H2,2-3H3/t14-,15+/m0/s1

• InChIKey:
• FLRCNZDDRRVKAE-LSDHHAIUSA-N

• 1-[4-[(3Ar,6aR)-3,3-dimethyl-2,3a,4,5,6,6a-hexahydrocyclopenta[b]pyrrole-1-carbonyl]piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C18H28N2O2 and its molecular weight is 304.434. The purity is usually 95%.

5-(Ethylamino)pyrazine-2-carbonitrile

In Stock

• CAS RN:
• 1409987-87-6

• Formula:
• C7H8N4

• InChI:
• InChI=1S/C7H8N4/c1-2-9-7-5-10-6(3-8)4-11-7/h4-5H,2H2,1H3,(H,9,11)

• InChIKey:
• XVELTLCJSZCODZ-UHFFFAOYSA-N

• 5-(Ethylamino)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C7H8N4 and its molecular weight is 148.17 g/mol. The purity is usually 95%.

Intedanib-d8

In Stock

• CAS RN:
• 1624587-87-6

• Formula:
• C₃₁H₂₅D₈N₅O₄

• Intedanib-d8, also known as Intedanib-d8, is a useful research compound. Its molecular formula is C₃₁H₂₅D₈N₅O₄ and its molecular weight is 547.67. The purity is usually 95%.

(2,2-Dimethyl-1-oxo-3,4-dihydro-2H-1lambda~5~-pyrrol-3-yl)methyl 3-{[2-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)ethyl]disulfanyl}propanoate

In Stock

• CAS RN:
• 1255087-87-6

• Formula:
• C22H36N4O5S3

• InChI:
• InChI=1S/C22H36N4O5S3/c1-22(2)15(7-10-26(22)30)13-31-19(28)8-11-33-34-12-9-23-18(27)6-4-3-5-17-20-16(14-32-17)24-21(29)25-20/h10,15-17,20H,3-9,11-14H2,1-2H3,(H,23,27)(H2,24,25,29)/t15?,16-,17-,20-/m0/s1

• InChIKey:
• SQDWGYYOGJCTFX-SXENHGBCSA-N

• (2,2-Dimethyl-1-oxo-3,4-dihydro-2H-1lambda~5~-pyrrol-3-yl)methyl 3-{[2-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)ethyl]disulfanyl}propanoate, also known as (2,2-Dimethyl-1-oxo-3,4-dihydro-2H-1lambda~5~-pyrrol-3-yl)methyl 3-{[2-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)ethyl]disulfanyl}propanoate, is a useful research compound. Its molecular formula is C22H36N4O5S3 and its molecular weight is 532.733. The purity is usually 95%.